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Compound of Interest

Compound Name: 1-Bromo-4,4,4-trifluorobutane

Cat. No.: B1268044 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Bromo-4,4,4-
trifluorobutane

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Bromo-4,4,4-trifluorobutane (CAS No. 406-81-5) is a fluorinated organic compound of

significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1]

Its unique molecular structure, featuring a reactive bromine atom and a stable trifluoromethyl

group, makes it a valuable building block for introducing trifluorobutyl moieties into more

complex molecules.[1][2] This guide provides a comprehensive overview of its core

physicochemical properties, general experimental methodologies for their determination, and a

visualization of its structural characteristics relevant to its chemical reactivity.

Chemical Identity and Structure
1-Bromo-4,4,4-trifluorobutane is a colorless liquid with a faint, sweet odor.[3] Its structure

consists of a four-carbon chain with a bromine atom at one end and a trifluoromethyl group at

the other.[2][3]

IUPAC Name: 4-bromo-1,1,1-trifluorobutane[4]

CAS Number: 406-81-5[5]
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Synonyms: 4,4,4-Trifluoro-1-bromobutane, 4,4,4-Trifluorobutyl bromide[1][4]

Molecular Formula: C₄H₆BrF₃[1][6]

InChIKey: DBCAQXHNJOFNGC-UHFFFAOYSA-N[4]

Canonical SMILES: C(CC(F)(F)F)CBr[3][4]

Physicochemical Properties
The key physicochemical data for 1-Bromo-4,4,4-trifluorobutane are summarized in the table

below. This data is essential for designing synthetic routes, understanding its behavior in

different solvents, and for purification processes.

Property Value Source(s)

Molecular Weight 190.99 g/mol [1][4]

Appearance Clear, colorless liquid [1][6][7]

Boiling Point 103 - 105 °C [1][6]

Density 1.555 g/cm³ [1]

Refractive Index (@ 20°C) 1.3820 [1][7]

Melting Point No data available [6]

Water Solubility
Sparingly soluble / Not

miscible
[3]

Purity ≥ 97.5% - 99% [1][7]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for 1-Bromo-4,4,4-trifluorobutane are

proprietary to manufacturers, the following are standard methodologies used to determine the

key properties listed above.

Boiling Point Determination: The boiling point is typically measured at atmospheric pressure

using distillation. A sample of the liquid is heated in a distillation apparatus, and the
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temperature at which the liquid and vapor phases are in equilibrium (i.e., the temperature at

which it actively boils and condenses) is recorded. For accuracy, the thermometer is placed

so that the bulb is just below the level of the side-arm of the distillation flask.

Density Measurement: The density of a liquid can be determined using a pycnometer or a

digital density meter. A pycnometer is a flask with a specific, known volume. It is weighed

empty, then filled with the substance and weighed again. The density is calculated by

dividing the mass of the substance by the known volume. Digital density meters measure the

oscillation of a U-shaped tube filled with the sample to determine its density.

Refractive Index Measurement: The refractive index is measured using a refractometer, often

an Abbé refractometer. A small drop of the liquid is placed on the prism, and light is passed

through it. The instrument measures the angle at which the light is bent (refracted), which is

a characteristic property of the substance. The measurement is typically temperature-

controlled, commonly at 20°C.

Purity Analysis (Gas Chromatography - GC): The purity, or assay, is most commonly

determined by Gas Chromatography (GC). A small, volatilized sample is injected into a long

column. An inert carrier gas flows through the column. Different components of the sample

travel through the column at different rates depending on their chemical properties. A

detector at the end of the column records the time and amount of each component, allowing

for the calculation of the percentage purity of the target compound.[7]

Chemical Reactivity and Applications
The physicochemical properties of 1-Bromo-4,4,4-trifluorobutane directly influence its

reactivity and utility as a chemical intermediate.

Reactive Site: The carbon-bromine bond is the primary site of reactivity. Bromine is a good

leaving group, making the compound an excellent substrate for nucleophilic substitution

(Sₙ2) reactions.[1][2] This allows for the straightforward introduction of the 4,4,4-trifluorobutyl

group into various molecules.

Influence of the Trifluoromethyl Group: The trifluoromethyl (-CF₃) group is strongly electron-

withdrawing and highly lipophilic. Its incorporation into drug candidates can significantly

enhance properties such as metabolic stability, bioavailability, and binding affinity.[8]
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Applications: Due to these features, 1-Bromo-4,4,4-trifluorobutane is a key building block

in the synthesis of novel pharmaceuticals and agrochemicals.[1] It is also used in materials

science for creating specialty polymers and coatings with enhanced thermal and chemical

resistance.[1]

Visualization of Structural Features
The following diagram illustrates the key structural components of 1-Bromo-4,4,4-
trifluorobutane and their relationship to its primary chemical function as an alkylating agent.

Structural Features and Reactivity of 1-Bromo-4,4,4-trifluorobutane
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Caption: Key functional groups of 1-Bromo-4,4,4-trifluorobutane and their influence on its

chemical properties.
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Safety and Handling
1-Bromo-4,4,4-trifluorobutane is classified as an irritant, causing skin and serious eye

irritation.[9] It may also cause respiratory irritation.[9] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical.[5] All work should be conducted in a well-ventilated area or a chemical

fume hood.[5][9] If exposed to high temperatures, it may emit toxic fumes.[3]

Conclusion
1-Bromo-4,4,4-trifluorobutane is a versatile and valuable reagent for modern chemical

synthesis. Its well-defined physicochemical properties, dominated by the reactivity of its

bromine atom and the stabilizing effects of the trifluoromethyl group, make it a preferred

building block for developing advanced materials and biologically active molecules. A thorough

understanding of its properties and safe handling procedures is crucial for its effective

application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["1-Bromo-4,4,4-trifluorobutane" physicochemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268044#1-bromo-4-4-4-trifluorobutane-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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